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‘ Compound of Interest

Compound Name: 1,3-Propanediol
CAS No.: 345260-48-2
Cat. No.: B7761293

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Propanediol (PDO) is a versatile, bifunctional organic compound that has garnered significant attention as a sustainable building block for the sy

This technical guide provides a comprehensive overview of 1,3-propanediol as a monomer for biodegradable polyesters. It covers the biosynthesis ¢

Biosynthesis of 1,3-Propanediol

The microbial fermentation of renewable feedstocks is a prominent and sustainable route for the production of 1,3-propanediol. Engineered strains ¢
One notable biosynthetic pathway in engineered E. coli commences with glucose, a readily available sugar.[1][7] Through a series of enzymatic react
To enhance the production of PDO, metabolic engineering strategies are often employed. These strategies include the overexpression of key enzyme

digraph "Biosynthesis of 1,3-Propanediol from Glucose" {
graph [rankdir="LR", splines=ortho, nodesep=0.4];
node [shape=rectangle, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#2021
edge [arrowhead=vee, color="#4285F4", penwidth=1.5];

Glucose [fillcolor="#FBBC05"];

Glycolysis [label="Glycolysis"];

TCA Cycle [label="TCA Cycle", shape=ellipsel;

Malate [fillcolor="#34A853"];

DHB [label="L-2,4-Dihydroxybutyrate"];

OHB [label="2-Keto-4-hydroxybutyrate"];

HPA [label="3-Hydroxypropionaldehyde"];

PDO [label="1,3-Propanediol”, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Glucose -> Glycolysis;

Glycolysis -> TCA Cycle;

TCA Cycle -> Malate;

Malate -> DHB [label="Malate Kinase,\nMalate Semialdehyde Dehydrogenase,\nMalate Semialdehyde Reductase"];
DHB -> OHB [label="DHB Dehydrogenase"];

OHB -> HPA [label="OHB Decarboxylase"];
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HPA -> PDO [label="PDO Oxidoreductase"];
h

Caption: General workflow for the synthesis of polyesters via melt polycondensation.

Enzymatic Polymerization

Enzymatic polymerization utilizes lipases as catalysts to facilitate the esterification reaction. This method

“dot
digraph "Enzymatic Polymerization Workflow" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=rectangle, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#2021
edge [arrowhead=vee, color="#34A853", penwidth=1.5];

Monomers [label="1,3-Propanediol +\nDicarboxylic Acid Ester", shape=cylinder, fillcolor="#FBBC05"];
Reaction Setup [label="Reaction Setup\n(Solvent/Solvent-free,\nLipase)", shape=box3d];
Polymerization [label="Polymerization\n(e.g., 40-90°C)", shape=box3d];

Polyester [label="Polyester + Byproduct", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Monomers -> Reaction Setup;
Reaction Setup -> Polymerization;
Polymerization -> Polyester;

}

Caption: General pathway for the biodegradation of PDO-based aliphatic polyesters.

Experimental Protocols

Protocol 1: Melt Polycondensation of Poly(trimethylene succinate)

Reactant Preparation: In a glass reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distill
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Esterification: Heat the reactor to 180-200°C under a slow stream of nitrogen. Maintain these conditions foi

Polycondensation: Gradually increase the temperature to 220-240°C while slowly reducing the pressure to belc

Reaction Monitoring: Continue the reaction for 4-8 hours, monitoring the viscosity of the molten polymer. Tt

Polymer Recovery: Cool the reactor to room temperature and carefully remove the solidified polymer. The rest

Protocol 2: Enzymatic Polymerization of Poly(trimethylene adipate)

Reactant Preparation: In a reaction vessel, dissolve 1,3-propanediol and diethyl adipate (equimolar amounts;

Enzyme Addition: Add an immobilized lipase, such as Novozym 435 (Candida antarctica lipase B), to the react:

Polymerization: Heat the mixture to 60-80°C with constant stirring. If a solvent is used, the reaction can |

Reaction Monitoring: Monitor the progress of the polymerization by analyzing the molecular weight of the pol
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Polymer Recovery: After the desired molecular weight is achieved (typically 24-72 hours), stop the reaction

Protocol 3: Standard Test Method for Enzymatic Degradation of Polyeste

Sample Preparation: Prepare thin films (e.g., 1 cm x 1 cm, ~100 um thickness) of the PDO-based polyester. Di

Enzyme Solution Preparation: Prepare a buffer solution (e.g., phosphate buffer, pH 7.0) containing a known ¢

Degradation Assay: Place a pre-weighed polymer film in a vial containing the enzyme solution. As a control,

Weight Loss Measurement: At regular time intervals (e.g., 1, 3, 7, 14 days), remove the polymer films from i

Data Analysis: Calculate the percentage of weight loss as a function of time. The rate of degradation can be

Conclusion

1,3-Propanediol, particularly from renewable resources, is a key platform chemical for the development of a n
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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